Cas no 40479-48-9 (Ethyl 2-[4-(2-ethoxy-2-oxoethyl)piperazin-1-yl]acetate)

• Product Name: Ethyl 2-[4-(2-ethoxy-2-oxoethyl)piperazin-1-yl]acetate
• CAS No: 40479-48-9
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 1512440
• PubChem ID: 142460
• Update Time: 2025-04-21

Ethyl 2-[4-(2-ethoxy-2-oxoethyl)piperazin-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[4-(2-ethoxy-2-oxoethyl)piperazin-1-yl]acetate
• SureCN2373233
• Piperazin-1,4-diyl-di-essigsaeure-diaethylester
• piperazine-1,4-diyl-di-acetic acid diethyl ester
• ST4000881
• NSC522663
• CTK1D8306
• ethyl 1-piperidinylacetate
• 1,4-Piperazinediacetic acid, diethyl ester
• piperazine-1,4-diyl-bis-acetic acid diethyl ester
• AC1L3L69
• SureCN2373233; Piperazin-1,4-diyl-di-essigsaeure-diaethylester; piperazine-1,4-diyl-di-acetic acid diethyl ester; ST4000881; NSC522663; CTK1D8306; ethyl 1-piperidinylacetate; 1,4-Piperazinediacetic acid, diethyl ester; piperazine-1,4-diyl-bis-acetic acid diethyl ester; AC1L3L69;
• NSC 522663
• AKOS037626782
• SCHEMBL2373233
• diethyl 2,2'-piperazine-1,4-diyldiacetate
• STL570527
• NSC-522663
• diethyl 2,2'-(piperazine-1,4-diyl)diacetate
• 40479-48-9
• DTXSID90193495

• Inchi： 1S/C12H22N2O4/c1-3-17-11(15)9-13-5-7-14(8-6-13)10-12(16)18-4-2/h3-10H2,1-2H3
• InChI Key： LSIMQYAGYOYVKJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1CCN(CC(=O)OCC)CC1)=O

Computed Properties

• Exact Mass: 258.15806
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.08
• LogP: -0.39400